Cas no 1339501-95-9 (4-{1-(2-fluorophenyl)ethylamino}butan-2-ol)

• Product Name: 4-{1-(2-fluorophenyl)ethylamino}butan-2-ol
• CAS No: 1339501-95-9
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 5168737
• PubChem ID: 64911122
• Update Time: 2025-06-26

4-{1-(2-fluorophenyl)ethylamino}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-{[1-(2-fluorophenyl)ethyl]amino}butan-2-ol
• 4-((1-(2-Fluorophenyl)ethyl)amino)butan-2-ol
• 2-Butanol, 4-[[1-(2-fluorophenyl)ethyl]amino]-
• 4-{1-(2-fluorophenyl)ethylamino}butan-2-ol

• Inchi： 1S/C12H18FNO/c1-9(15)7-8-14-10(2)11-5-3-4-6-12(11)13/h3-6,9-10,14-15H,7-8H2,1-2H3
• InChI Key： HOOLQMFOOZCMOK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C)NCCC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• XLogP3: 1.9
• Topological Polar Surface Area: 32.299

Additional information on 4-{1-(2-fluorophenyl)ethylamino}butan-2-ol

Professional Introduction to Compound with CAS No. 1339501-95-9 and Product Name: 4-{1-(2-fluorophenyl)ethylamino}butan-2-ol

The compound with the CAS number 1339501-95-9 and the product name 4-{1-(2-fluorophenyl)ethylamino}butan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development. The molecular structure of this compound includes a butan-2-ol backbone, modified by an amino group linked to a (2-fluorophenyl)ethyl moiety, which imparts distinct chemical and pharmacological characteristics.

Recent research has highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The presence of the 2-fluorophenyl group in 4-{1-(2-fluorophenyl)ethylamino}butan-2-ol contributes to its ability to interact favorably with biological targets, thereby increasing its therapeutic efficacy. Studies have demonstrated that fluorine atoms can influence the electronic properties of molecules, leading to improved binding affinities and selectivity. This feature is particularly valuable in the design of small-molecule drugs, where precise targeting is crucial for minimizing side effects and maximizing therapeutic outcomes.

The butan-2-ol moiety in the compound's structure provides a flexible alkyl chain that can modulate the pharmacokinetic properties of the molecule. This aspect is critical for optimizing drug delivery systems, as it allows for adjustments in solubility, permeability, and distribution within biological tissues. The combination of these structural elements makes 4-{1-(2-fluorophenyl)ethylamino}butan-2-ol a promising candidate for further investigation in various therapeutic areas.

In the realm of medicinal chemistry, the development of novel compounds often involves extensive computational modeling and experimental validation. The structural features of 4-{1-(2-fluorophenyl)ethylamino}butan-2-ol have been subjected to rigorous computational studies to predict its interaction with biological targets. These studies have revealed that the compound exhibits high affinity for certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary data indicate that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration.

One of the most compelling aspects of 4-{1-(2-fluorophenyl)ethylamino}butan-2-ol is its potential application in treating neurological disorders. The fluorinated aromatic ring is known to enhance blood-brain barrier penetration, a critical factor for drugs targeting central nervous system (CNS) diseases. Additionally, the amino group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic needs. This adaptability makes it an attractive scaffold for designing next-generation CNS therapeutics.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex molecules like 4-{1-(2-fluorophenyl)ethylamino}butan-2-ol. These innovations have reduced costs and improved yields, making it feasible to conduct large-scale clinical trials and commercial development. The synthesis involves multi-step reactions that carefully construct each part of the molecule while maintaining high purity standards. Such methodologies are essential for ensuring that pharmaceutical compounds meet stringent regulatory requirements before they reach patients.

The pharmacological profile of 4-{1-(2-fluorophenyl)ethylamino}butan-2-ol has been further explored through preclinical studies. These investigations have provided insights into its mechanism of action, toxicity profile, and potential side effects. Results from animal models suggest that the compound exhibits moderate bioavailability and rapid absorption after oral administration. Moreover, preliminary toxicology studies indicate that it is well-tolerated at therapeutic doses, although further research is needed to fully assess its long-term safety.

As interest in fluorinated compounds grows within the pharmaceutical industry, 4-{1-(2-fluorophenyl)ethylamino}butan-2-ol stands out as a promising example of how structural modifications can enhance drug properties. The integration of fluorine into molecular frameworks continues to be a cornerstone of modern drug design, offering benefits such as improved metabolic stability and increased binding affinity. Future research will likely focus on optimizing synthetic routes and exploring new derivatives to expand the therapeutic applications of this compound.

In conclusion, 4-{1-(2-fluorophenyl)ethylamino}butan-2-ol (CAS No. 1339501-95-9) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of a butan-2-ol backbone with a (2-fluorophenyl)ethylamino group makes it an intriguing candidate for further development in areas such as neurology and anti-inflammatory treatments. With ongoing advancements in synthetic methodologies and computational modeling, this compound is poised to play a crucial role in shaping future drug discoveries.